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Compound of Interest

Compound Name: Methyl 2-furoate

Cat. No.: B073834

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of methyl 2-furoate in
various solvents. Due to the limited availability of specific quantitative data in publicly
accessible literature, this document summarizes the existing qualitative and semi-quantitative
data. Furthermore, it details standardized experimental protocols that can be employed to
determine the precise quantitative solubility of methyl 2-furoate, a crucial parameter for its
application in research, drug development, and chemical synthesis.

Core Topic: Solubility of Methyl 2-Furoate

Methyl 2-furoate is a versatile organic compound utilized as an intermediate in pharmaceutical
synthesis, a flavoring agent, and a solvent.[1] Its solubility profile is a critical factor influencing
its utility in these applications, governing its miscibility, reaction kinetics, and bioavailability in
various formulations.

Data Presentation: Solubility of Methyl 2-Furoate

The following table summarizes the available solubility data for methyl 2-furoate. It is
important to note that much of the data for organic solvents is qualitative or semi-quantitative in
nature.
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Chemical - Temperature
Solvent Solubility Remarks
Formula (°C)
Estimated value.
Described as
Water H20 13320 mg/L 25 o )
limited or slightly
soluble.[2]
Semi-
Dimethyl guantitative.
Sulfoxide (CH3)2S0O 200 - 250 mg/mL  Not Specified Ultrasonication
(DMSO) may be required.
[31[4]
Generally
o N described as
Ethanol C2HsOH Miscible Not Specified
soluble or
miscible.[5]
) - Qualitative
Methanol CHsOH Slightly Soluble Not Specified o
description.[1]
] N Qualitative
Chloroform CHCIs Slightly Soluble Not Specified o
description.[1]
General
Common ) Moderately - o
) Various Not Specified gualitative
Organic Solvents Soluble
assessment.[5]
General
Oils Various Soluble Not Specified qualitative

assessment.[5]

Experimental Protocols

To obtain precise and accurate quantitative solubility data for methyl 2-furoate, standardized

experimental methods are necessary. The following protocols describe the widely accepted

shake-flask method, which is considered the gold standard for determining the equilibrium

solubility of a compound. This method has been adapted for a liquid solute like methyl 2-

furoate.
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Shake-Flask Method for Solubility Determination

Objective: To determine the equilibrium solubility of liquid methyl 2-furoate in a given solvent
at a specified temperature.

Principle: An excess of the solute (methyl 2-furoate) is mixed with a solvent and agitated at a
constant temperature for a sufficient period to reach equilibrium. The concentration of the
solute in the saturated solution is then determined analytically.

Materials and Equipment:

o Methyl 2-furoate (high purity)

o Selected solvents (analytical grade)

e Thermostatic shaker bath or incubator
» Calibrated thermometer

e Analytical balance

e Glass vials with screw caps

e Syringe filters (e.g., 0.22 um PTFE)

e Volumetric flasks and pipettes

» High-Performance Liquid Chromatography (HPLC) system with a suitable detector (e.g., UV-
Vis) or Gas Chromatography (GC) system.

Procedure:

e Preparation of Solvent: Equilibrate the chosen solvent to the desired experimental
temperature.

o Sample Preparation: Add an excess amount of methyl 2-furoate to a series of glass vials.

» Addition of Solvent: Accurately pipette a known volume of the temperature-equilibrated
solvent into each vial containing the methyl 2-furoate.
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» Equilibration: Securely cap the vials and place them in a thermostatic shaker bath set to the
desired temperature. Agitate the vials for a predetermined period (e.g., 24, 48, and 72 hours)
to ensure equilibrium is reached. The presence of a distinct layer of undissolved methyl 2-
furoate should be visible.

o Phase Separation: After the equilibration period, allow the vials to stand undisturbed at the
experimental temperature for a sufficient time to allow for phase separation.

o Sample Withdrawal and Filtration: Carefully withdraw an aliquot of the supernatant (the
solvent saturated with methyl 2-furoate) using a pipette. Immediately filter the aliquot
through a syringe filter to remove any undissolved microdroplets.

 Dilution: Accurately dilute the filtered, saturated solution with the appropriate solvent to a
concentration within the calibrated range of the analytical instrument.

o Quantification: Analyze the diluted samples using a validated HPLC or GC method to
determine the concentration of methyl 2-furoate.

» Data Analysis: Calculate the solubility of methyl 2-furoate in the solvent at the specified
temperature, expressed in units such as mg/mL or mol/L. The results from different
equilibration times should be compared to confirm that equilibrium was achieved.

Mandatory Visualizations
Logical Relationship of Solubility Principles
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Factors Influencing Solubility

Solute Solvent Conditions
Solute Properties . "
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Caption: Key factors influencing the solubility of a solute in a solvent.

Experimental Workflow for Solubility Determination
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Caption: A generalized workflow for the shake-flask solubility determination method.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

8/8

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b073834?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

